Cas no 188174-64-3 (Coenzyme A,S-hexadecanoate, lithium salt (9CI))

• Product Name: Coenzyme A,S-hexadecanoate, lithium salt (9CI)
• CAS No: 188174-64-3
• MF: C₃₇H₆₅LiN₇O₁₇P₃S
• MW: 1011.87599158287
• MDL: MFCD01863103
• CID: 115222
• PubChem ID: 24899057
• Update Time: 2025-04-18

Coenzyme A,S-hexadecanoate, lithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-hexadecanoate, lithium salt (9CI)
• Palmitoyl coenzyme A lithium salt
• adenosine, 5'-O-[hydroxy[[hydroxy[[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-[[2-[(1-oxohexadecyl)thio]ethyl]amino]propyl]amino]butyl]oxy]phosphinyl]oxy]phosphinyl]-, 3'-(dihydrogen phosphate), dilithium salt
• n-Hexadecanoyl Coenzyme A
• Hexadecanoyl coenzyme A
• Hexadecanoyl coenzyme A
• palmitoyl coenzyme A (C16:0) lithium
• HEXADECANOYL COENZYME A LITHIUM SALT
• N-HEXADECANOYL COENZYME A LITHIUM SALT
• PALMITOYL COENZYME A C16:0 LITHIUM SALT
• n-Hexadecanoyl CoenzymeA, Hexadecanoyl coenzyme A
• coenzyme A palmitoyl derivative (C16:0), lithium salt
• Palmitoyl coenzyme A lithium salt,n-Hexadecanoyl CoenzymeA, Hexadecanoyl coenzymeA
• Palmitoyl coenzyme A lithium salt, >=90%
• 188174-64-3
• Lithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexadecanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] hydrogen phosphate
• G77034
• Palmitoyl coenzyme A (lithium)
• Lithium (2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-(((hydroxy((hydroxy((R)-3-hydroxy-2,2-dimethyl-4-oxo-4-((3-oxo-3-((2-(palmitoylthio)ethyl)amino)propyl)amino)butoxy)phosphoryl)oxy)phosphoryl)oxy)methyl)tetrahydrofuran-3-yl hydrogen phosphate
• LITHIUM(1+) (2R,3S,4R,5R)-5-(6-AMINOPURIN-9-YL)-2-[({[(3R)-3-[(2-{[2-(HEXADECANOYLSULFANYL)ETHYL]CARBAMOYL}ETHYL)CARBAMOYL]-3-HYDROXY-2,2-DIMETHYLPROPOXY(HYDROXY)PHOSPHORYL]OXY(HYDROXY)PHOSPHORYL}OXY)METHYL]-4-HYDROXYOXOLAN-3-YL HYDROGEN PHOSPHATE

• MDL： MFCD01863103
• Inchi： 1S/C37H66N7O17P3S.Li/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44;/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52);/q;+1/p-1/t26-,30-,31-,32+,36-;/m1./s1
• InChI Key： BSAYABVAJQBKKB-NNGKVBCISA-M
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)[O-])O)=O)=O)C(CCCCCCCCCCCCCCC)=O.[Li+]

Computed Properties

• Exact Mass: 1011.35305423g/mol
• Monoisotopic Mass: 1011.35305423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 66
• Rotatable Bond Count: 34
• Complexity: 1640
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 392Ų

Coenzyme A,S-hexadecanoate, lithium salt (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：−20°C